Cas no 2228497-99-0 (2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-methyloxirane)

• Product Name: 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-methyloxirane
• CAS No: 2228497-99-0
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 6586001
• PubChem ID: 165680187
• Update Time: 2025-06-20

2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-methyloxirane
• 2228497-99-0
• EN300-1909980

• Inchi： 1S/C10H10BrFO2/c1-10(5-14-10)7-3-6(11)4-8(12)9(7)13-2/h3-4H,5H2,1-2H3
• InChI Key： UCUKNYVYEAKAEA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(C)CO1)OC)F

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-methyloxirane

Introduction to 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-methyloxirane (CAS No. 2228497-99-0)

2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-methyloxirane, identified by the chemical abstracts service number 2228497-99-0, is a significant compound in the realm of pharmaceutical chemistry and molecular biology. This oxirane derivative, characterized by its bromo, fluoro, and methoxy substituents on a phenyl ring, has garnered attention due to its structural complexity and potential biological activities. The presence of these functional groups imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and synthetic chemistry.

The compound belongs to the class of heterocyclic ethers, specifically epoxides, which are known for their reactivity and utility in various synthetic transformations. The 5-bromo-3-fluoro-2-methoxyphenyl moiety introduces a high degree of lipophilicity and electronic tunability, while the methyl oxirane group provides a reactive site for further functionalization. Such structural features are often exploited in medicinal chemistry to modulate binding affinity and metabolic stability.

In recent years, there has been a growing interest in designing molecules with multiple substituents that can simultaneously interact with biological targets. The combination of bromine and fluorine atoms in 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-methyloxirane offers opportunities for dual targeting or enhanced binding interactions. For instance, fluorine atoms are frequently incorporated into drug candidates due to their ability to improve pharmacokinetic properties and binding affinity through halogen bonding. Similarly, bromine substituents can serve as handles for further chemical modifications or as probes in biochemical assays.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The oxirane ring, or epoxide, is a versatile intermediate that can undergo ring-opening reactions with nucleophiles such as amines, thiols, and alcohols. This reactivity allows for the facile introduction of diverse functional groups, enabling the synthesis of complex molecular architectures. Such flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired biological outcomes.

Recent studies have highlighted the importance of epoxides in drug discovery due to their ability to engage with biological targets through multiple mechanisms. For example, oxirane derivatives have been shown to inhibit enzymes by covalently modifying active site residues or to interact with nucleic acids through minor groove binding. The specific substitution pattern in 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-methyloxirane may confer unique interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the preparation of the phenyl precursor followed by functionalization with bromine, fluorine, and methoxy groups. The introduction of the oxirane ring is often achieved through epoxidation reactions, which can be performed using various oxidizing agents such as hydrogen peroxide or meta-chloroperoxybenzoic acid (mCPBA). The choice of reagents and reaction conditions must be carefully controlled to minimize side reactions and maximize product integrity.

In addition to its synthetic utility, 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-methyloxirane has potential applications in materials science and polymer chemistry. Epoxides are well-known for their ability to form cross-linked networks upon curing, making them valuable in coatings, adhesives, and composite materials. The presence of halogen substituents may further enhance material properties such as flame retardancy or thermal stability.

The compound's structural features also make it an attractive tool for computational studies and molecular modeling. By leveraging advanced computational methods such as density functional theory (DFT) and molecular dynamics (MD) simulations, researchers can gain insights into its interactions with biological targets at an atomic level. These studies can help guide the design of next-generation derivatives with improved pharmacological profiles.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. Small molecules like 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-methyloxirane play a crucial role in this process by providing starting points for innovation. By exploring their chemical space and biological activities, scientists can uncover new therapeutic strategies that address unmet medical needs.

The future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes and investigating its interactions with specific biological targets. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its full potential as a pharmaceutical lead or material science building block.